Cas no 1309569-31-0 (1-Nitro-2-dibromomethyl-4-(pentafluorosulfanyl)benzene)

• Product Name: 1-Nitro-2-dibromomethyl-4-(pentafluorosulfanyl)benzene
• CAS No: 1309569-31-0
• MF: C₇H₄Br₂F₅NO₂S
• MW: 420.97717666626
• MDL: MFCD22370106
• CID: 2855442
• PubChem ID: 53342848
• Update Time: 2025-09-18

1-Nitro-2-dibromomethyl-4-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-dibromomethyl-4-(pentafluorosulfanyl)benzene
• MFCD22370106
• [3-(dibromomethyl)-4-nitrophenyl]-pentafluoro-lambda6-sulfane
• AKOS016015715
• 1309569-31-0
• 2-(dibromomethyl)-1-nitro-4-(pentafluoro-lambda~6~-sulfanyl)benzene

• MDL： MFCD22370106
• Inchi： 1S/C7H4Br2F5NO2S/c8-7(9)5-3-4(18(10,11,12,13)14)1-2-6(5)15(16)17/h1-3,7H
• InChI Key： PINRQELAQNSNNY-UHFFFAOYSA-N
• SMILES： BrC(C1=C(C=CC(=C1)S(F)(F)(F)(F)F)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 420.82292Da
• Monoisotopic Mass: 418.82497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46.8Ų